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Compound of Interest

Compound Name: 3-(Trifluoromethyl)pyridine

Cat. No.: B054556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 3-(Trifluoromethyl)pyridine, a key building block in the synthesis of
pharmaceuticals and agrochemicals. Its strategic importance lies in the incorporation of the
trifluoromethyl group, which can significantly enhance the metabolic stability, lipophilicity, and
binding affinity of target molecules.

Core Physicochemical Data

The essential properties of 3-(Trifluoromethyl)pyridine are summarized in the table below,
providing a ready reference for experimental design and synthesis planning.
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Property Value Source
Chemical Formula C6H4F3N [1112][3]
Molecular Weight 147.10 g/mol [4][5]
CAS Number 3796-23-4 [1][2][41[5]
Appearance Colorless to light yellow liquid [1114]
Density 1.276 g/mL at 25 °C [5]

Boiling Point 113-115°C [5]
Refractive Index 1.418 at 20 °C [5]

Flash Point 23 °C (73.4 °F) - closed cup [5]

Compound Identification and Structure

The identity of 3-(Trifluoromethyl)pyridine is established through its unique chemical formula
and corresponding molecular weight. The relationship between these fundamental identifiers is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 3-(Trifluoromethyl)pyridine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

4. 3-(Trifluoromethyl)pyridine | 3796-23-4 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

5. 3-(Trifluoromethyl)pyridine 97 3796-23-4 [sigmaaldrich.com]

To cite this document: BenchChem. [3-(Trifluoromethyl)pyridine: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054556#3-trifluoromethyl-pyridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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